4'-Methyl-2-thiomorpholinomethyl benzophenone

• IUPAC Name: (4-methylphenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C19H21NOS/c1-15-6-8-16(9-7-15)19(21)18-5-3-2-4-17(18)14-20-10-12-22-13-11-20/h2-9H,10-14H2,1H3
• InChI Key: KQPXKFXIQRJOHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CC=CC=C2CN3CCSCC3
• Molecular Formula: C19H21NOS
• DSSTOX Substance ID: DTXSID70643802
• Molecular Weight: 311.4 g/mol
• CAS No.: 898781-44-7

Description

4’-Methyl-2-thiomorpholinomethyl benzophenone is a chemical compound with the molecular formula C19H21NOS and a molecular weight of 311.44. It is used in scientific research, with applications ranging from drug discovery to material science due to its unique properties.

Molecular Structure Analysis

The molecular structure of 4’-Methyl-2-thiomorpholinomethyl benzophenone consists of a benzophenone core with a methyl group and a thiomorpholinomethyl group attached. The exact structure can be found in the MOL file associated with its MDL Number: MFCD03842746.

Scientific Research Applications

• Antineoplastic Development :

  • Al‐Ghorbani et al. (2017) synthesized a series of 4-benzyl-morpholine-2-carboxylic acid N'-[2-(4-benzoyl-phenoxy)-acetyl]-hydrazide derivatives from (4-hydroxy-aryl)-aryl methanones. These compounds, including those with a methyl group on the B ring of benzophenone, showed significant antiproliferative activity against various types of neoplastic cells. This suggests a potential role in cancer therapy (Al‐Ghorbani et al., 2017).

• Polymerization Photoinitiators :

  • The study by Fouassier et al. (1995) examined the excited state processes in polymerization photoinitiators, including substituted benzophenones. This research has implications for developing new materials and processes in polymer science (Fouassier et al., 1995).

• UV-Absorbing Chemicals in Cosmetics :

  • Molina-Molina et al. (2008) studied benzophenone derivatives, including 4'-Methyl-2-thiomorpholinomethyl benzophenone, as UV-absorbing chemicals in cosmetics. The research focused on their potential endocrine-disrupting properties, highlighting their relevance in environmental and health studies (Molina-Molina et al., 2008).

• Photoinitiator Migration in Food Packaging :

  • Ji et al. (2019) explored the migration behaviors of photoinitiators, including this compound, from packaging materials into food. This study is significant for understanding the safety and chemical interactions in food packaging (Ji et al., 2019).

• Photochemistry in Organic Chemistry :

  • HataNorisuke and OhtsukaRyoichi (1975) investigated the photochemistry of benzophenone-sensitized reactions, which can include derivatives like this compound. This research contributes to a deeper understanding of photochemical processes in organic synthesis (HataNorisuke & OhtsukaRyoichi, 1975).

Safety and Hazards

While specific safety data for 4’-Methyl-2-thiomorpholinomethyl benzophenone is not available, similar compounds like benzophenone are known to be potentially carcinogenic and may cause damage to organs through prolonged or repeated exposure. It’s always recommended to handle such compounds with appropriate safety precautions.